Cas no 1846-48-6 (6,6-Dimethylbicyclo[3.1.0]hexan-2-one)

6,6-Dimethylbicyclo[3.1.0]hexan-2-one is a bicyclic ketone characterized by its unique strained ring structure, which imparts reactivity useful in synthetic organic chemistry. The compound features a fused cyclopropane ring, enhancing its utility as an intermediate in the synthesis of complex molecular frameworks. Its rigid bicyclic system and carbonyl functionality make it valuable for studying ring strain effects and stereoselective transformations. The presence of geminal dimethyl groups at the bridgehead position contributes to steric hindrance, influencing selectivity in reactions such as nucleophilic additions or cycloadditions. This compound is particularly relevant in pharmaceutical and materials research, where its structural motifs are leveraged for designing bioactive molecules or specialized polymers.
6,6-Dimethylbicyclo[3.1.0]hexan-2-one structure
1846-48-6 structure
Product Name:6,6-Dimethylbicyclo[3.1.0]hexan-2-one
CAS No:1846-48-6
MF:C8H12O
MW:124.180282592773
MDL:MFCD22055205
CID:2784182
PubChem ID:12740328
Update Time:2025-05-23

6,6-Dimethylbicyclo[3.1.0]hexan-2-one Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL4487166
    • 6,6-Dimethyl-bicyclo[3.1.0]hexan-2-one
    • 6,6-Dimethylbicyclo[3.1.0]hexan-2-one
    • ZRKSYTSBZMCHBI-UHFFFAOYSA-N
    • DTXSID30508625
    • EN300-209518
    • (+/-)-6,6-Dimethyl-bicyclo[3.1.0]hexan-2-one
    • UJA61030
    • 1846-48-6
    • MDL: MFCD22055205
    • Inchi: 1S/C8H12O/c1-8(2)5-3-4-6(9)7(5)8/h5,7H,3-4H2,1-2H3
    • InChI Key: ZRKSYTSBZMCHBI-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C1C2(C)C

Computed Properties

  • Exact Mass: 124.088815002g/mol
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.1Ų

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Additional information on 6,6-Dimethylbicyclo[3.1.0]hexan-2-one

Introduction to 6,6-Dimethylbicyclo[3.1.0]hexan-2-one (CAS No. 1846-48-6)

6,6-Dimethylbicyclo[3.1.0]hexan-2-one, with the CAS number 1846-48-6, is a unique and structurally interesting organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound belongs to the class of bicyclic ketones and is characterized by its distinctive bicyclo[3.1.0]hexane framework, which imparts unique chemical and physical properties.

The molecular structure of 6,6-Dimethylbicyclo[3.1.0]hexan-2-one consists of a six-membered ring fused with a three-membered ring, with two methyl groups attached to the six-membered ring and a ketone functional group at the 2-position. This configuration provides a rigid and conformationally constrained structure, making it an attractive scaffold for various chemical applications.

In recent years, 6,6-Dimethylbicyclo[3.1.0]hexan-2-one has been extensively studied for its potential applications in drug discovery and development. The rigid bicyclic framework offers a high degree of structural diversity and can be readily functionalized to generate a wide range of derivatives with diverse biological activities. For instance, researchers have explored the use of this compound as a building block for the synthesis of novel pharmaceuticals targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of 6,6-Dimethylbicyclo[3.1.0]hexan-2-one is in the development of small molecule inhibitors for specific protein targets. The unique conformational properties of this compound make it an excellent candidate for designing inhibitors that can selectively bind to target proteins with high affinity and specificity. Recent studies have demonstrated the effectiveness of 6,6-Dimethylbicyclo[3.1.0]hexan-2-one-based inhibitors in modulating the activity of key enzymes involved in disease pathways.

Beyond its applications in medicinal chemistry, 6,6-Dimethylbicyclo[3.1.0]hexan-2-one has also found use in materials science and organic synthesis. The rigid bicyclic structure provides excellent thermal stability and mechanical strength, making it suitable for the development of advanced materials such as polymers and coatings. Additionally, the compound's reactivity and synthetic versatility have led to its use as a starting material or intermediate in the synthesis of complex organic molecules.

The synthetic accessibility of 6,6-Dimethylbicyclo[3.1.0]hexan-2-one has been well-documented in the literature, with several efficient routes reported for its preparation. One common approach involves the intramolecular Diels-Alder reaction followed by oxidation to introduce the ketone functionality. These synthetic methods have been optimized to achieve high yields and stereoselectivity, facilitating large-scale production for both research and industrial applications.

In conclusion, 6,6-Dimethylbicyclo[3.1.0]hexan-2-one (CAS No. 1846-48-6) is a versatile and structurally unique compound with a wide range of applications in medicinal chemistry, materials science, and organic synthesis. Its rigid bicyclic framework and reactivity make it an attractive scaffold for the development of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this intriguing compound, further solidifying its importance in modern chemical research.

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